Ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate
• InChI: InChI=1S/C10H10BrNO3/c1-2-15-10(14)5-9(13)8-4-3-7(11)6-12-8/h3-4,6H,2,5H2,1H3
• InChI Key: HECLHZAXCKFFTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=NC=C(C=C1)Br
• Molecular Formula: C10H10BrNO3
• Molecular Weight: 272.09 g/mol
• CAS RN: 954220-94-1

Description

Ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate, commonly known as 5-bromopyridine-3-ethoxypropanoic acid ethyl ester, is an organic compound used in various scientific research applications. It is a brominated derivative of pyridine, an aromatic heterocyclic compound, and is a colorless solid that has a melting point of about 143°C. 5-bromopyridine-3-ethoxypropanoic acid ethyl ester has been studied for its potential uses in synthetic organic chemistry, particularly in the synthesis of biologically active compounds. It is also used as a precursor in the synthesis of other compounds such as pyridines and pyridine derivatives.

Scientific Research Applications

1. Bioanalytical Method Development

Nemani, Shard, and Sengupta (2018) established a quantitative bioanalytical method for a molecule closely related to Ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate. This method offers rapid and selective measurement, and it's validated according to USFDA guidelines. It's significant in drug development, particularly for in vitro metabolite identification (Nemani, Shard, & Sengupta, 2018).

2. Physicochemical Characterization and Reactions

The research by Gilchrist (2001) discusses Ethyl 3-Bromo-2-(hydroxyimino)propanoate, a related compound. It highlights its usefulness in organic synthesis, particularly for 3-substitution of indoles under mild conditions. This compound's stability and reaction with bases are significant for various chemical syntheses (Gilchrist, 2001).

3. Mechanistic Studies in Chemical Reactions

Fleury, Fleury, and Platzer (1981) studied the mechanism of aldol condensation in alkaline solutions involving compounds similar to this compound. Their findings are crucial for understanding the behavior of such compounds in chemical reactions and can aid in the development of new synthetic methods (Fleury, Fleury, & Platzer, 1981).

4. Polymorphism in Pharmaceutical Compounds

Vogt, Williams, Johnson, and Copley (2013) conducted a study on polymorphic forms of a compound structurally similar to this compound. Their research using spectroscopic and diffractometric techniques is vital for understanding polymorphism in pharmaceutical compounds, impacting drug development and quality control (Vogt et al., 2013).

Mechanism of Action

Target of Action

It’s known that this compound is used in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The targets in this context would be the organoboron reagents used in the reaction .

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound likely interacts with its targets (organoboron reagents) to form new carbon-carbon bonds .

Biochemical Pathways

It’s known that the compound plays a role in the suzuki–miyaura cross-coupling reactions , which are crucial in various synthetic processes in organic chemistry .

Pharmacokinetics

The compound’s potential as an inhibitor of sars-cov-2 has been studied, suggesting it may have relevant pharmacokinetic properties .

Result of Action

Structural modifications of this compound have been shown to enhance its biological activities .

Action Environment

It’s known that the compound is used in suzuki–miyaura cross-coupling reactions , which are typically carried out under mild and functional group tolerant reaction conditions .